![molecular formula C16H12ClN3O6S2 B2633956 2-((4-chlorophenyl)sulfonyl)-N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)acetamide CAS No. 895457-45-1](/img/structure/B2633956.png)
2-((4-chlorophenyl)sulfonyl)-N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((4-chlorophenyl)sulfonyl)-N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)acetamide, also known as CNB-001, is a novel compound that has been synthesized and studied for its potential therapeutic applications. This compound belongs to the class of benzothiazole derivatives and has shown promising results in various scientific research studies.
Scientific Research Applications
Antibacterial and Enzyme Inhibition
Research into similar compounds demonstrates their application in exploring antibacterial properties and enzyme inhibition. For example, N-substituted derivatives of related chemical structures have been designed and synthesized, showing potential antibacterial activity against gram-negative and gram-positive bacteria. These studies also evaluate enzyme inhibition, suggesting potential for these compounds in addressing bacterial resistance and investigating new therapeutic agents (Nafeesa et al., 2017).
Anticonvulsant Agents
Derivatives incorporating sulfonamide moieties have been synthesized for their anticonvulsant activity. This demonstrates the potential of such compounds in neurological research, particularly in the development of treatments for convulsions and epilepsy (Farag et al., 2012).
Enzyme Inhibitory Potential
The enzyme inhibitory potential of compounds with similar structures has been investigated, showing that these compounds can act against specific enzymes, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). This suggests applications in researching diseases where enzyme regulation is crucial, such as Alzheimer's disease (Rehman et al., 2013).
Ligand-Protein Interactions and Photovoltaic Efficiency
Some studies focus on the ligand-protein interactions and photovoltaic efficiency modeling of bioactive analogs. This indicates the compound's potential application in renewable energy research and in understanding molecular interactions relevant to drug design and development (Mary et al., 2020).
properties
IUPAC Name |
2-(4-chlorophenyl)sulfonyl-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClN3O6S2/c1-26-12-6-10(20(22)23)7-13-15(12)19-16(27-13)18-14(21)8-28(24,25)11-4-2-9(17)3-5-11/h2-7H,8H2,1H3,(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCKMWQUOGRQHPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=CC(=C1)[N+](=O)[O-])SC(=N2)NC(=O)CS(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClN3O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-chlorophenyl)sulfonyl)-N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.